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Compound Name: Bis(dimethylamino)dimethylsilane

Cat. No.: B1580881 Get Quote

An In-depth Technical Guide to Bis(dimethylamino)dimethylsilane

Abstract
This technical guide provides a comprehensive overview of

bis(dimethylamino)dimethylsilane (BDMADMS), a versatile organosilicon compound with

significant applications in chemical synthesis, materials science, and analytics. Addressed to

researchers, scientists, and professionals in drug development, this document details the

compound's chemical and physical properties, synthesis methodologies, and key applications.

It includes summaries of experimental protocols and visual diagrams of core processes to

facilitate understanding and practical implementation.

Introduction
Bis(dimethylamino)dimethylsilane, also known as hexamethylsilanediamine, is an

aminosilane compound characterized by a central silicon atom bonded to two dimethylamino

groups and two methyl groups.[1][2] Its high reactivity makes it a valuable reagent and

precursor in various fields.[1] In organic synthesis, it serves as an effective silylating agent for

protecting reactive functional groups such as alcohols, amines, and carboxylic acids.[3][4] For

materials science and electronics, it is a key precursor in the deposition of silicon-based thin

films through processes like Chemical Vapor Deposition (CVD) and Atomic Layer Deposition

(ALD).[2][5] Furthermore, its utility extends to analytical chemistry as a derivatization reagent

for gas chromatography (GC) and to nanotechnology for the functionalization of nanoparticles,

which has implications for drug delivery and diagnostics.[1][6]
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Chemical and Physical Properties
Bis(dimethylamino)dimethylsilane is a clear, colorless to straw-colored liquid with a distinct

acrid, amine-like odor.[7][8] It is sensitive to moisture and hydrolyzes rapidly in the presence of

water or protic solvents.[3][5][8]

Table 1: Physicochemical Properties of Bis(dimethylamino)dimethylsilane

Property Value References

Molecular Formula C₆H₁₈N₂Si [1][7][9]

Molecular Weight 146.31 g/mol [1][7][8][9]

CAS Number 3768-58-9 [1][7][9]

Appearance
Clear colorless to straw-

colored liquid
[1][5][7][8]

Density 0.809 - 0.81 g/mL at 25 °C [1][5][8][10]

Boiling Point 128-129 °C [1][5][8][10]

Melting Point -98 °C [1][5][8][10]

Flash Point -7 °C to -3 °C [3][8][10]

Vapor Pressure 1.0 mmHg at 20 °C [5][7][10]

| Refractive Index | n20/D 1.41 - 1.418 |[1][8][11] |

Synthesis and Logical Relationships
The synthesis of aminosilanes like bis(dimethylamino)dimethylsilane generally involves the

reaction of a chlorosilane with a corresponding amine. The following diagram illustrates the

typical synthesis pathway.
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Dichlorodimethylsilane
(CH₃)₂SiCl₂

Bis(dimethylamino)dimethylsilane
[(CH₃)₂N]₂Si(CH₃)₂

+ 2 eq.

Dimethylamine
(CH₃)₂NH

Dimethylammonium Chloride
[(CH₃)₂NH₂]Cl
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Start: Clean Microelectrode

Oven Dry (120 °C)
Remove Adsorbed H₂O

Immerse Electrode Tip
(30-60 seconds)

Prepare 2-5% BDMADMS
in Anhydrous Solvent

Rinse with
Anhydrous Solvent

Cure in Oven
(100-120 °C)

End: Hydrophobic Surface

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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